Cas no 1805126-19-5 (3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1805126-19-5
• MF: C₁₀H₉F₃N₂O₂
• MW: 246.185872793198
• CID: 4839819
• Update Time: 2025-06-28

3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C10H9F3N2O2/c1-6-7(3-4-14)5-15-9(8(6)16-2)17-10(11,12)13/h5H,3H2,1-2H3
• InChI Key： YYTATEIRUKOGRT-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C)C(=CN=1)CC#N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1

Additional information on 3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile

Introduction to 3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1805126-19-5)

3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile, identified by its Chemical Abstracts Service (CAS) number 1805126-19-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, including its methoxy, methyl, and trifluoromethoxy substituents, as well as the acetonitrile group at the 5-position, contribute to its unique chemical properties and potential utility in synthetic chemistry.

The 3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile structure is particularly intriguing due to the presence of multiple functional groups that can be exploited in medicinal chemistry. The trifluoromethoxy group, in particular, is a well-known pharmacophore that enhances metabolic stability and binding affinity in drug candidates. This feature has made such compounds valuable in the development of small-molecule inhibitors and other therapeutic agents. Additionally, the methoxy and methyl groups introduce further complexity, allowing for selective modifications and derivatization to tailor the biological activity of the molecule.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives with enhanced pharmacological properties. The 3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile compound has been explored in several studies for its potential applications in treating various diseases. For instance, researchers have investigated its role as a precursor in the synthesis of kinase inhibitors, which are critical in targeting cancers and inflammatory disorders. The trifluoromethoxy group's ability to improve lipophilicity and binding interactions with biological targets has made this compound a promising candidate for further development.

One of the most notable applications of 3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile is in the field of agrochemicals. Pyridine derivatives are commonly used as intermediates in the production of pesticides and herbicides due to their efficacy and environmental stability. The structural motifs present in this compound have been shown to confer resistance against degradation, ensuring prolonged activity in agricultural settings. This has led to several patents and commercial products that incorporate derivatives of this molecule as key structural components.

The synthesis of 3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile is another area of active research. Chemists have developed various synthetic routes to access this compound efficiently while maintaining high yields and purity. One common approach involves multi-step reactions starting from readily available pyridine precursors, followed by selective functionalization using protecting groups and fluorinating agents. These synthetic strategies have been optimized to minimize side reactions and maximize the scalability of production.

The chemical properties of 3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile also make it a valuable tool in analytical chemistry. Its distinct spectral fingerprints allow for easy identification and quantification using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These analytical methods are crucial for quality control in pharmaceutical manufacturing and for studying the metabolic pathways of drug candidates.

In conclusion, 3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1805126-19-5) is a versatile compound with significant potential in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features have led to numerous applications in drug discovery and industrial processes. As research continues to uncover new uses for this molecule, it is likely that its importance will only grow further, making it an essential component in the chemist's toolkit.